![molecular formula C17H18N2O2S B5886259 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-phenylethyl)thiourea](/img/structure/B5886259.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-phenylethyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-phenylethyl)thiourea is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as benzodioxinylphenethylthiourea (BDPET) and has been found to have various biochemical and physiological effects.
Scientific Research Applications
BDPET has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug development. In neuroscience, BDPET has been found to inhibit the uptake of dopamine and norepinephrine, which could lead to its potential use as a treatment for depression and other mood disorders. In cancer research, BDPET has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for anticancer drug development.
Mechanism of Action
The mechanism of action of BDPET involves its ability to inhibit the uptake of monoamine neurotransmitters, such as dopamine and norepinephrine, by binding to the transporters responsible for their uptake. This leads to an increase in the extracellular concentration of these neurotransmitters, which can have various physiological effects.
Biochemical and Physiological Effects:
BDPET has been found to have various biochemical and physiological effects, including inhibition of monoamine uptake, modulation of dopamine release, and induction of apoptosis in cancer cells. BDPET has also been shown to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using BDPET in lab experiments is its ability to selectively inhibit the uptake of monoamine neurotransmitters, which can be useful in studying the role of these neurotransmitters in various physiological processes. However, one limitation of using BDPET is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on BDPET, including its potential use in the treatment of mood disorders and cancer. Further studies are needed to determine the optimal dosage and administration route for BDPET in these applications. Other areas of research could include the development of new derivatives of BDPET with improved efficacy and reduced toxicity. Additionally, the mechanism of action of BDPET could be further elucidated to better understand its physiological effects.
Synthesis Methods
The synthesis of BDPET involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride with 2-phenylethylamine and thiourea in the presence of a base. The resulting product is then purified using column chromatography. The yield of BDPET can be improved by optimizing the reaction conditions, such as the reaction temperature and the amount of reagents used.
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylethyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c22-17(18-9-8-13-4-2-1-3-5-13)19-14-6-7-15-16(12-14)21-11-10-20-15/h1-7,12H,8-11H2,(H2,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUEVPUVQUUBWBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=S)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylethyl)thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.